Cas no 1013837-41-6 (4-(4-BROMOPHENYL)-1-TOSYL-1H-PYRAZOL-5-AMINE)

4-(4-Bromophenyl)-1-tosyl-1H-pyrazol-5-amine is a brominated and tosylated pyrazole derivative with significant utility in synthetic organic chemistry. Its structure features a 4-bromophenyl substituent and a tosyl-protected amine group, making it a versatile intermediate for constructing complex heterocyclic frameworks. The bromine moiety offers a reactive site for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the tosyl group enhances stability and facilitates further functionalization. This compound is particularly valuable in pharmaceutical and agrochemical research, where pyrazole-based scaffolds are widely explored. Its well-defined reactivity and compatibility with diverse reaction conditions make it a reliable building block for targeted synthesis.

4-(4-BROMOPHENYL)-1-TOSYL-1H-PYRAZOL-5-AMINE structure

1013837-41-6 structure

Product Name:4-(4-BROMOPHENYL)-1-TOSYL-1H-PYRAZOL-5-AMINE

CAS No:1013837-41-6

MF:C₁₆H₁₄BrN₃

MW:328.20646238327

CID:5175750

Update Time:2026-03-04

4-(4-BROMOPHENYL)-1-TOSYL-1H-PYRAZOL-5-AMINE Chemical and Physical Properties

Names and Identifiers

- 4-(4-BROMOPHENYL)-1-TOSYL-1H-PYRAZOL-5-AMINE
- Inchi： 1S/C16H14BrN3/c1-11-2-8-14(9-3-11)20-16(18)15(10-19-20)12-4-6-13(17)7-5-12/h2-10H,18H2,1H3
- InChI Key： LNVODDQVYDDAJY-UHFFFAOYSA-N
- SMILES： N1(C2=CC=C(C)C=C2)C(N)=C(C2=CC=C(Br)C=C2)C=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 2

4-(4-BROMOPHENYL)-1-TOSYL-1H-PYRAZOL-5-AMINE Pricemore >>

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Chemenu	CM382580-1g	4-(4-bromophenyl)-1-(4-methylbenzenesulfonyl)-1H-pyrazol-5-amine	1013837-41-6	95%+	1g	$1052	2023-02-27
Ambeed	A154536-1g	4-(4-Bromophenyl)-1-tosyl-1H-pyrazol-5-amine	1013837-41-6	97%	1g	$948.0	2024-04-26
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